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Compound of Interest

Compound Name: 2-Bromo-N,N-diethyl-4-nitroaniline

Cat. No.: B1452726

This technical guide provides a comprehensive overview of the molecular structure, properties,
and proposed synthesis of 2-Bromo-N,N-diethyl-4-nitroaniline, a compound of interest to
researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Molecular Attributes

2-Bromo-N,N-diethyl-4-nitroaniline is a substituted aromatic compound. Its core structure
consists of an aniline ring N-substituted with two ethyl groups, and further substituted with a
bromine atom at the 2-position and a nitro group at the 4-position.

Property Value

IUPAC Name 2-Bromo-N,N-diethyl-4-nitroaniline
CAS Number 1150271-18-3

Molecular Formula C10H13BrNz20:2

Molecular Weight 273.13 g/mol

CCN(CC)C1=C(C=C(C=C1)--INVALID-LINK--
[O-])Br

Canonical SMILES

Physical Description Expected to be a solid at room temperature
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Proposed Synthesis Workflow

A two-step synthetic pathway is proposed for the preparation of 2-Bromo-N,N-diethyl-4-
nitroaniline, commencing from commercially available 4-nitroaniline. The workflow involves an
initial N,N-diethylation followed by a regioselective bromination.

N,N-diethylation
e.g., lodoethane, Base

\ Bromination
(e.g., NBS or Br2 in Acetic Acid

4-Nitroaniline N,N-diethyl-4-nitroaniline ) =[ 2-Bromo-N,N-diethyl-4-nitroaniline ]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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